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Compound of Interest

Compound Name: Nonane-2,5-diol

Cat. No.: B15470269

For Researchers, Scientists, and Drug Development Professionals

Abstract

Nonane-2,5-diol, a long-chain diol with potential applications in specialty chemical synthesis
and as a building block in drug discovery, is not readily available through commercial suppliers.
This technical guide addresses this scarcity by providing a comprehensive overview of its
properties, a proposed synthesis pathway, and relevant safety considerations. The information
presented herein is curated for researchers and professionals in the fields of chemistry and
drug development, aiming to facilitate the acquisition and utilization of this compound for novel
applications.

Introduction

Nonane-2,5-diol (C9H2002) is a member of the nonanediol family of isomers. While other
isomers such as 1,9-nonanediol and 1,2-nonanediol are commercially available, Nonane-2,5-
diol is notably absent from the catalogs of major chemical suppliers. This lack of commercial
availability necessitates a deeper look into its synthesis and properties for any research or
development activities that may require its use. This guide provides a theoretical framework for
its preparation based on established organic chemistry principles and data on analogous
compounds.

Physicochemical Properties
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While experimental data for Nonane-2,5-diol is scarce, its fundamental properties can be
predicted or are available through databases such as PubChem. A summary of these
properties is presented in Table 1.

Property Value Source

Molecular Formula C9H2002 PubChem

Molecular Weight 160.26 g/mol PubChem

CAS Number Not assigned

PubChem CID 22472108 PubChem[1]
Expected to be a liquid or low-

Appearance ] ) Inferred
melting solid

- ) Estimated to be in the range of
Boiling Point Inferred

220-240 °C

Expected to be sparingly
Solubility soluble in water, soluble in Inferred

organic solvents

Proposed Synthesis of Nonane-2,5-diol

The most direct and plausible route to synthesize Nonane-2,5-diol is through the reduction of
the corresponding diketone, Nonane-2,5-dione. This precursor, while also not widely available
commercially, can be synthesized through various established organic chemistry methods. The
reduction of the diketone to the diol can be achieved using common reducing agents.

Proposed Experimental Protocol: Reduction of Nonane-
2,5-dione

This protocol is a proposed method and should be adapted and optimized by qualified
personnel in a suitable laboratory setting.

Materials:

e Nonane-2,5-dione
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e Sodium borohydride (NaBH4) or Lithium aluminum hydride (LiAIH4)

e Anhydrous solvent (e.g., methanol for NaBH4, diethyl ether or THF for LiAIH4)
e Hydrochloric acid (HCI), dilute aqueous solution

e Sodium sulfate (Na2S04), anhydrous

» Rotary evaporator

» Standard laboratory glassware for organic synthesis

Procedure:

o Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and under an inert
atmosphere (e.g., nitrogen or argon), dissolve Nonane-2,5-dione in the appropriate
anhydrous solvent. Cool the solution in an ice bath.

» Addition of Reducing Agent: Slowly add the reducing agent (e.g., sodium borohydride)
portion-wise to the stirred solution. The reaction is exothermic and the temperature should be
maintained at 0-5 °C.

e Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography
(TLC).

e Quenching: Once the reaction is complete, slowly add dilute hydrochloric acid to quench the
excess reducing agent and neutralize the reaction mixture.

o Extraction: Transfer the mixture to a separatory funnel and extract the aqueous layer with an
organic solvent (e.g., diethyl ether or ethyl acetate).

e Washing and Drying: Combine the organic extracts and wash with brine. Dry the organic
layer over anhydrous sodium sulfate.

e Solvent Removal: Remove the solvent using a rotary evaporator to obtain the crude
Nonane-2,5-diol.
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« Purification: Purify the crude product by column chromatography or distillation under reduced
pressure.

Synthesis Pathway Diagram

The following diagram illustrates the proposed synthesis of Nonane-2,5-diol from its diketone
precursor.

Nonane-2,5-dione | C9H1602
Reduction

Nonane-2,5-diol C9H2002

NaBH4 or LiAIHA>

Click to download full resolution via product page

Caption: Proposed synthesis of Nonane-2,5-diol via reduction of Nonane-2,5-dione.

Safety and Handling

No specific safety data sheet (SDS) is available for Nonane-2,5-diol. Therefore, it should be
handled with the same precautions as other long-chain alcohols and diols. Based on the SDS
for similar compounds like nonane and other diols, the following hazards should be
considered[2][3][4][5]:

Flammability: Assumed to be a combustible liquid. Keep away from open flames and high
temperatures.

o Skin and Eye Irritation: May cause skin and eye irritation upon contact. Wear appropriate
personal protective equipment (PPE), including safety goggles and gloves.

 Inhalation: May cause respiratory tract irritation if inhaled. Work in a well-ventilated area or
use a fume hood.

« Ingestion: The toxicological properties are unknown. Avoid ingestion.
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A thorough risk assessment should be conducted before handling this compound.

Logical Workflow for Acquisition and Use

The following diagram outlines the logical steps for a research entity to acquire and utilize
Nonane-2,5-diol.
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Caption: Workflow for obtaining and using Nonane-2,5-diol.

Conclusion
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While Nonane-2,5-diol is not a commercially available chemical, this guide provides a
foundational understanding for its synthesis and handling. By following the proposed synthesis
route and adhering to appropriate safety protocols, researchers and drug development
professionals can potentially access this compound for their specific applications. The
information provided aims to bridge the gap created by its commercial scarcity and empower
scientific advancement in areas where this unique diol may play a critical role.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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